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Self-Etch Adhesives as Amalgam Liners: A
Comparative Guide
The use of adhesive liners under amalgam restorations has gained traction as a method to

enhance marginal seal, reduce microleakage, and potentially decrease postoperative

sensitivity. Self-etch adhesives, in particular, offer a simplified application process compared to

total-etch systems by combining the etching and priming steps. This guide provides a

comparative evaluation of various self-etch adhesives when used as amalgam liners,

supported by experimental data on their performance in terms of bond strength, microleakage,

and postoperative sensitivity.

Performance Data: Bond Strength and Microleakage
The efficacy of self-etch adhesives as amalgam liners is primarily assessed through their

ability to bond to tooth structure and prevent leakage at the restoration margin. The following

tables summarize quantitative data from several in-vitro studies.

Shear Bond Strength
Shear bond strength is a crucial indicator of the adhesive's ability to resist forces that could

lead to debonding.
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Adhesive System
Mean Shear Bond
Strength (MPa)

Substrate Comparison Group

Self-Etch Adhesives

Xeno III 13.27 ± 3.16 Enamel
Conventional Acid

Etching

Transbond Plus 12.64 ± 2.56 Enamel
Conventional Acid

Etching

Adper Prompt 12.62 ± 2.48 Enamel
Conventional Acid

Etching

Control/Total-Etch

Conventional Acid

Etching
14.56 ± 2.97 Enamel Self-Etch Adhesives

Table 1: Comparison of the shear bond strength of different self-etching adhesives. Note that

while these values provide a comparison, they were tested with orthodontic brackets and not

directly with amalgam. However, they offer insight into the adhesives' performance on enamel.

Microleakage
Microleakage studies assess the extent of dye penetration at the tooth-restoration interface,

indicating the sealing ability of the liner. Lower scores typically signify better sealing.
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Adhesive/Liner
Mean Rank
Microleakage
Score

Comparison
Groups

Key Finding

Optibond All-In-One

(Self-Etch)
9.40

Dental Varnish,

Bifluorid Varnish,

Single Bond Universal

Significantly

minimized

microleakage under

silver amalgam

restorations[1]

Dental Varnish 15.70

Optibond, Bifluorid

Varnish, Single Bond

Universal

-

Bifluorid Varnish 22.40

Optibond, Dental

Varnish, Single Bond

Universal

-

Single Bond Universal

(in Self-Etch Mode)
34.50

Optibond, Dental

Varnish, Bifluorid

Varnish

Showed significantly

higher microleakage

compared to other

groups[1]

Adper™ Easy One

(One-Step Self-Etch)

Showed least

microleakage at the

occlusal margin

Adper™ SE Plus,

Adper™ single bond

2, Adper™ Single

Bond Universal

One-step self-etch

agents showed less

microleakage than

total-etch and

universal adhesives at

the occlusal margin[2]

Adper™ SE Plus

(Two-Step Self-Etch)

Exhibited the least

microleakage at the

gingival margin

Adper™ Easy One,

Adper™ single bond

2, Adper™ Single

Bond Universal

-

Table 2: Comparative microleakage scores of self-etch adhesives and other liners under

amalgam restorations. The data is presented as mean rank scores, where a lower rank

indicates less microleakage.[1]
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Postoperative Sensitivity
A key advantage cited for using adhesive liners is the reduction of postoperative sensitivity.

Self-etch adhesives are believed to contribute to less sensitivity compared to total-etch systems

due to their less aggressive nature and the elimination of the separate etching and rinsing

steps, which can be technique-sensitive.

Clinical studies have shown that dentin adhesive liners are more effective than traditional copal

varnish in reducing postoperative sensitivity under amalgam restorations.[3][4] One study found

a statistically significant lower mean Visual Analog Scale (VAS) score for sensitivity at both 24

hours and one week post-treatment when a dentin adhesive was used compared to copal

varnish.[3] Another clinical trial observed less postoperative sensitivity at 24 hours with self-

etch adhesives compared to total-etch adhesives in composite restorations, suggesting a

similar benefit could be extrapolated for amalgam.

Experimental Protocols
The following are summaries of methodologies used in the cited studies to evaluate the

performance of self-etch adhesives.

Shear Bond Strength Testing
Tooth Preparation: Extracted human premolars were collected and stored appropriately. The

enamel surfaces were cleaned and prepared for bonding.

Bonding: The teeth were divided into groups, with each group assigned a different adhesive

system. The adhesives were applied according to the manufacturer's instructions. For the

control group, conventional acid etching with phosphoric acid was performed.

Restoration/Bracket Placement: In the context of the available data, orthodontic brackets

were bonded to the prepared surfaces.

Testing: After a specified storage period (e.g., 24 hours in water), the specimens were

mounted in a universal testing machine. A shear force was applied to the base of the bracket

at a constant crosshead speed until failure occurred. The force at failure was recorded and

converted to megapascals (MPa).
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Microleakage Assessment (Dye Penetration Method)
Cavity Preparation: Standardized Class I or Class V cavities were prepared on the occlusal

or buccal surfaces of extracted human premolars.

Liner Application and Restoration: The teeth were randomly divided into groups. The

assigned liner (e.g., self-etch adhesive, varnish) was applied to the cavity walls according to

the manufacturer's instructions, followed by the placement of the silver amalgam restoration.

Thermocycling: To simulate temperature changes in the oral environment, the restored teeth

were subjected to thermocycling (e.g., 200 cycles between 5°C and 55°C).[2]

Dye Immersion: The tooth surfaces, except for an area around the restoration margin, were

sealed with a waterproof varnish. The teeth were then immersed in a dye solution (e.g., 2%

methylene blue) for a specified period (e.g., 24 hours).

Sectioning and Evaluation: The teeth were sectioned longitudinally through the center of the

restoration. The sections were then examined under a stereomicroscope to assess the

extent of dye penetration at the tooth-restoration interface. Microleakage was typically

scored on an ordinal scale (e.g., 0 for no penetration to 3 for penetration to the axial wall).

Visualizing the Application Workflow
The following diagram illustrates the generalized workflow for the application of a self-etch

adhesive as an amalgam liner.

Cavity Preparation Self-Etch Adhesive Application Amalgam Restoration

Isolate Tooth Prepare Cavity Apply Adhesive to
Enamel and Dentin

Scrub/Agitate
(per manufacturer) Air Dry Gently Light Cure

(if required) Condense Amalgam Carve and Finish

Click to download full resolution via product page

Application of Self-Etch Adhesive as an Amalgam Liner
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The available evidence suggests that self-etch adhesives can be effective liners under

amalgam restorations, with some products demonstrating superior performance in reducing

microleakage compared to traditional varnishes and even other adhesive systems.[1] The

choice of a specific self-etch adhesive should be guided by clinical studies that evaluate

performance metrics like bond strength and microleakage. The simplified application protocol of

self-etch systems also presents a clinical advantage. However, it is important to note that

performance can vary between different commercial products and application techniques.

Therefore, adherence to the manufacturer's instructions is crucial for optimal outcomes. Further

long-term clinical studies are needed to definitively establish the superiority of one type of self-

etch adhesive over others as an amalgam liner.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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